Cas no 307989-56-6 (5-Amino-2-(trifluoromethoxy)benzoic acid)

• Product Name: 5-Amino-2-(trifluoromethoxy)benzoic acid
• CAS No: 307989-56-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD15527344
• CID: 2169827
• PubChem ID: 11830994
• Update Time: 2025-10-29

5-Amino-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(trifluoromethoxy)benzoic acid
• I10909
• Benzoic acid, 5-amino-2-(trifluoromethoxy)-
• Benzoic acid, 5-?amino-?2-?(trifluoromethoxy)?-
• 5-amino-2-(trifluoromethoxy)benzoicAcid
• SCHEMBL2651040
• 5-amino-2-trifluoromethoxybenzoic acid
• EN300-7396800
• AS-65912
• 307989-56-6
• SB80228
• DTXSID701274336
• CS-0060356
• MFCD15527344
• AKOS027252784
• HMA98956

• MDL： MFCD15527344
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)15-6-2-1-4(12)3-5(6)7(13)14/h1-3H,12H2,(H,13,14)
• InChI Key： IVFQGRBOCWDWKI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-Amino-2-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 5-Amino-2-(trifluoromethoxy)benzoic acid (CAS No. 307989-56-6): Properties, Applications, and Industry Insights

5-Amino-2-(trifluoromethoxy)benzoic acid (CAS No. 307989-56-6) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique combination of an amino group and a trifluoromethoxy substituent, making it a valuable intermediate for synthesizing bioactive molecules. The compound's molecular formula, C₈H₆F₃NO₃, and its distinct structural properties have attracted attention in drug discovery programs targeting GPCR modulators and enzyme inhibitors.

Recent studies highlight the growing demand for fluorinated building blocks like 307989-56-6 in medicinal chemistry. The trifluoromethoxy group enhances metabolic stability and membrane permeability—key factors driving its incorporation into next-generation therapeutics. Industry reports indicate a 23% annual growth in applications for similar CF₃O-containing compounds, particularly in central nervous system (CNS) drug development and crop protection agents.

The synthesis of 5-Amino-2-(trifluoromethoxy)benzoic acid typically involves multi-step halogen-exchange reactions followed by catalytic amination. Researchers emphasize its role in constructing heterocyclic scaffolds for kinase inhibitors, with patent filings showing increased use in BTK and JAK-STAT pathway modulators. Analytical characterization via HPLC-MS and ¹⁹F NMR confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental and regulatory aspects of 307989-56-6 align with green chemistry principles. Unlike traditional halogenated aromatics, its fluorine substituents demonstrate lower bioaccumulation potential while maintaining efficacy. This balance addresses growing concerns about PFAS alternatives in the chemical industry, making it a subject of interest in EPA and REACH compliance discussions.

Market analysts correlate the compound's popularity with rising investments in precision medicine and sustainable agrochemicals. Over 15% of recent FDA-approved small molecules contain fluorinated motifs, underscoring the strategic value of intermediates like 5-Amino-2-(trifluoromethoxy)benzoic acid. Its compatibility with continuous flow chemistry systems further enhances scalability—a critical factor for contract manufacturing organizations (CMOs).

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where the amino-benzoic acid core serves as a versatile linker. Computational studies suggest potential in allosteric modulator design, particularly for ion channel targets. These developments position CAS 307989-56-6 as a compound with expanding utility beyond traditional medicinal chemistry paradigms.

Quality control protocols for this material emphasize genotoxic impurity monitoring and residual solvent analysis per ICH Q3D guidelines. Leading suppliers now provide GMP-grade batches with comprehensive certificates of analysis (CoA), reflecting its adoption in late-stage clinical candidates. Storage recommendations typically specify 2-8°C under inert atmosphere to preserve stability.

Academic and industrial collaborations are exploring novel derivatives of 5-Amino-2-(trifluoromethoxy)benzoic acid for antibody-drug conjugates (ADCs) payloads. Its balanced lipophilicity profile (LogP ~1.8) and hydrogen bonding capacity make it particularly suitable for tumor-targeting applications. Recent SAR studies published in Journal of Medicinal Chemistry highlight its role in optimizing pharmacokinetic properties.

The compound's commercial availability through major chemical catalogues (e.g., Sigma-Aldrich, TCI) has increased 40% since 2020, with pricing trends indicating stabilization as production scales up. Custom isotope-labeled versions (¹³C, ¹⁵N) are now offered for ADME studies, meeting demand from pharmacology research teams worldwide.